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Fermentation Protocol for Perillic Acid Production

The table below summarizes the key fermentation conditions and results from a 2024 study on the de novo

synthesis of perillic acid in an engineered strain of Candida tropicalis [1] [2].

Parameter Specification

Production Host Engineered Candida tropicalis (Strain: GJR-EW-tLS-04C) [1] [2]
Key Genetic Cytoplasmic expression of a truncated limonene synthase (tLS_MSs);
Modifications overexpression of mutant gene ERG20WW; heterologous expression of CYP7176

(cytochrome P450) and CPR (NADPH cytochrome P450 reductase) genes [1] [2]

Bioreactor Scale  5-L fermenter [1] [2]

Final Product 106.69 mgl/L of Perillic Acid [1] [2]
Titer

Culture 30°C [1] [2]

Temperature

pH Control Maintained at 5.5 using NHs-Hz20 [1] [2]
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Parameter Specification
Aeration 2 vwm (volume of air per volume of liquid per minute) [1] [2]
Agitation Speed 600 rpm (0-36 h), then 800 rpm (36—156 h) [1] [2]

Carbon Source & Glucose concentration maintained at ~5 g/L [1] [2]
Feeding

Fermentation 156 hours (6.5 days) [1] [2]
Duration

Experimental Workflow Diagram

The following diagram outlines the overall metabolic engineering and fermentation workflow based on the

study.
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Gtart: C. tropicalis Host StrairD

Result: Perillic Acid Production
(106.69 mg/L)

Click to download full resolution via product page

General Fermentation Troubleshooting Guide

Since detailed troubleshooting information specific to perillic acid fermentation is unavailable, the table

below outlines common bioreactor issues and general solutions based on standard fermentation practice [3].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s3312019?utm_src=pdf-body-img
https://www.filter-dryer.com/a-news-biological-fermenter-troubleshooting-common-issues.html
https://www.smolecule.com/products/s3312019?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Problem Possible Causes Suggested Solutions
Contamination Improper sterilization; poor Strictly adhere to sterilization protocols;
aseptic technique [3] maintain a clean environment; monitor for

unusual growth/color [3].

Temperature Faulty heating/cooling systems; Regularly calibrate and maintain systems;

Fluctuations inadequate insulation [3] ensure proper fermenter insulation [3].

pH Imbalance Insufficient buffering; Use media with sufficient buffering capacity;
accumulation of acidic/basic monitor pH continuously; add buffering
byproducts [3] agents as needed [3].

Oxygenation Inadequate aeration/agitation; Optimize aeration and agitation rates;

Issues mechanical failure [3] monitor dissolved oxygen; maintain

equipment [3].

Foaming and High cell density; excessive Adjust agitation; use antifoaming agents;
Overflow agitation; surface-active consider fermenter design with adequate
compounds [3] headspace [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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